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Compound of Interest

Compound Name:
2-Fluoro-4-hydroxy-3-

methoxypyridine

CAS No.: 1184172-38-0

Cat. No.: B3217707

Get Quote

Application Note: Synthesis of Acoramidis (AG10) Analogs Utilizing Fluorinated Pyridine

Intermediates

Executive Summary & Clinical Rationale
Transthyretin (TTR) amyloidosis (ATTR) is a progressive, fatal disease characterized by the

destabilization of the TTR tetramer, leading to monomer dissociation, misfolding, and amyloid

fibril deposition in the heart (ATTR-CM) and peripheral nerves (ATTR-PN).[1][2] Acoramidis

(AG10) is a best-in-class, orally bioavailable small molecule stabilizer that mimics the structural

protection conferred by the protective T119M mutation.[3][1][2]

Why Fluorinated Pyridine Analogs? While Acoramidis utilizes a 4-fluorophenyl moiety to bridge

the salt interaction with Lys15/Lys15’ in the TTR binding pocket, bioisosteric replacement with a

fluorinated pyridine ring offers distinct medicinal chemistry advantages:

pKa Modulation: The electron-deficient pyridine ring increases the acidity of the carboxylic

acid, potentially strengthening the critical salt bridge with Lys15.[1]
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Solubility Profile: Pyridine nitrogen introduces a hydrogen bond acceptor, improving aqueous

solubility compared to the phenyl analog.[3][1]

Metabolic Stability: Fluorination at the

-position to the nitrogen blocks metabolic oxidation (labile sites), enhancing the
pharmacokinetic (PK) profile.[3][1][2]

This guide details the synthesis of Py-AG10 (a 6-fluoronicotinic acid analog of Acoramidis)

utilizing high-purity fluorinated pyridine intermediates.[3][1][2]

Retrosynthetic Analysis & Strategy
The synthesis is designed as a convergent route, minimizing linear steps and maximizing yield.

[1] The target molecule is disconnected at the ether linkage, revealing two key building blocks:

the Pyrazole-Linker Alcohol and the Fluorinated Pyridine Core.
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Saponification

Fragment A: Pyrazole Linker
3-(3,5-dimethyl-1H-pyrazol-4-yl)propan-1-ol

Mitsunobu / SNAr

Fragment B: Pyridine Core
Methyl 5-hydroxy-6-fluoronicotinate

Starting Material 1
Acetylacetone + Dihydrofuran
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5-Bromo-2-fluoropyridine

Carbonylation & Hydroxylation

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.medkoo.com/products/56006
https://pubchem.ncbi.nlm.nih.gov/compound/Acoramidis-Hydrochloride
https://www.medkoo.com/products/56006
https://pubchem.ncbi.nlm.nih.gov/compound/Acoramidis-Hydrochloride
https://en.wikipedia.org/wiki/Acoramidis
https://www.medkoo.com/products/56006
https://pubchem.ncbi.nlm.nih.gov/compound/Acoramidis-Hydrochloride
https://en.wikipedia.org/wiki/Acoramidis
https://pubchem.ncbi.nlm.nih.gov/compound/Acoramidis-Hydrochloride
https://www.benchchem.com/product/b3217707/docs?utm_src=pdf-body-img#synthesis-of-acoramidis-analogs-using-fluorinated-pyridine-intermediates
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3217707?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Retrosynthetic analysis of the Py-AG10 analog, highlighting the convergent assembly

of the pyrazole linker and the fluorinated pyridine core.[3][2]

Detailed Experimental Protocols
Phase I: Synthesis of the Fluorinated Pyridine Core
Objective: Preparation of Methyl 5-hydroxy-6-fluoronicotinate. Rationale: Direct fluorination is

hazardous.[3][1][2] We utilize a commercially available bromofluoropyridine and convert it via a

boronate intermediate to the phenol, ensuring regioselectivity.[1]

Reagents:

5-Bromo-2-fluoropyridine (CAS: 766-11-0)[3][1][2]

Bis(pinacolato)diboron (

)[3][1][2]

(Catalyst)[3][1][2]

Sodium Perborate (

) or

[3][1][2]

Protocol:

Carbonylation (Introduction of Ester):

Charge a high-pressure autoclave with 5-bromo-2-fluoropyridine (1.0 eq),

(2 mol%), dppp (3 mol%), and

(2.0 eq) in MeOH.

Pressurize with CO gas (5 bar) and heat to 80°C for 12 hours.

QC Check: LC-MS should show mass shift to Methyl 6-fluoronicotinate.
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C-H Activation / Hydroxylation (borylation-oxidation sequence):

Note: Since the 5-position is not activated, we use an Iridium-catalyzed C-H borylation or

start with 5-bromo-6-fluoronicotinic acid methyl ester if commercially sourced

(Recommended for scale).[3][1][2]

Alternative (From 5-Bromo-6-fluoronicotinate):

Mix Methyl 5-bromo-6-fluoronicotinate (1.0 eq),

(1.1 eq), KOAc (3.0 eq), and

(0.05 eq) in 1,4-dioxane.

Degas and heat at 90°C for 4 hours (Suzuki-Miyaura condition).

Filter the boronate ester.[3][1]

Oxidation: Dissolve the crude boronate in THF/Water (1:1).[3][1] Add

(3.0 eq) at 0°C. Stir for 2 hours.

Purification: Quench with

, extract with EtOAc. Flash chromatography (Hex/EtOAc) yields Methyl 5-hydroxy-6-
fluoronicotinate.[3][1][2]

Phase II: Synthesis of the Pyrazole Linker
Objective: Preparation of 3-(3,5-dimethyl-1H-pyrazol-4-yl)propan-1-ol.

Protocol:

Alkylation: React acetylacetone (1.0 eq) with 3-bromopropanol (protected as THP ether or

acetate) using

in acetone.

Better Route: Use 3-acetyl-2-heptanone derivatives or reacting acetylacetone with

dihydrofuran (acid catalyzed) to open the ring and form the diketone-alcohol precursor.[3]
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[1][2]

Cyclization:

Dissolve the diketone intermediate in EtOH.[3][1]

Add Hydrazine hydrate (

, 1.2 eq) dropwise at 0°C.

Reflux for 3 hours.[3][1][2] The pyrazole ring forms spontaneously.[3][1]

Workup: Evaporate solvent. The product 3-(3,5-dimethyl-1H-pyrazol-4-yl)propan-1-ol is often

a viscous oil or low-melting solid.[3][1][2]

Phase III: Convergent Coupling (The Critical Step)
Objective: Coupling Fragment A and Fragment B via Ether linkage.[3][1] Method: Mitsunobu

Reaction (Preferred for mildness) or

(Possible due to fluoro-activation).[3][1][2]

Table 1: Coupling Reaction Optimization
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Parameter
Mitsunobu Protocol
(Recommended) Protocol (Alternative)

Reagents , DIAD (Diisopropyl

azodicarboxylate)
, 18-Crown-6

Solvent Anhydrous THF DMF or NMP

Temperature
0°C

RT
80°C - 100°C

Mechanism

Activation of alcohol (Fragment

A) to attack Phenol (Fragment

B)[3][1][2]

Nucleophilic attack of alkoxide

(Frag A) on Fluorine? Risk: F is

the leaving group.[3][1]

Correction

CRITICAL: In

on 6-fluoropyridine, the

Fluorine is the leaving group.

[3][1][2] We want to keep the

fluorine.[3][1] Therefore,

Mitsunobu is REQUIRED to

form the ether bond at the 5-

hydroxy position without

displacing the 6-fluoro group.

[3][1][2]

Do NOT use

as it will likely displace the 6-F

atom.[3][1][2]

Final Protocol (Mitsunobu):

Dissolve Methyl 5-hydroxy-6-fluoronicotinate (1.0 eq), Pyrazole-Linker Alcohol (1.1 eq), and

Triphenylphosphine (

, 1.2 eq) in anhydrous THF under

.

Cool to 0°C.

Add DIAD (1.2 eq) dropwise over 30 minutes. Exothermic.
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Stir at RT for 12 hours.

Validation: Monitor by TLC/LC-MS. Product: Methyl 5-(3-(3,5-dimethyl-1H-pyrazol-4-

yl)propoxy)-6-fluoronicotinate.[3][1][2]

Phase IV: Hydrolysis to Final Analog
Dissolve the ester in THF/Water (3:1).[3][1]

Add LiOH (2.0 eq).[3][1][2] Stir at 40°C for 4 hours.

Acidification: Carefully adjust pH to 4-5 using 1M HCl. The zwitterionic product precipitates.

[3][1]

Recrystallization: EtOH/Water.[3][1][2]

Mechanism of Action & Validation
The synthesized analog functions as a kinetic stabilizer.[3][1][4][5] The graph below illustrates

the thermodynamic stabilization provided by the ligand binding to the TTR tetramer.

Native TTR Tetramer
(Functional)

Stabilized Complex
(TTR + Ligand)+ Ligand

(Binding to T4 Pocket)

Monomers
(Amyloidogenic)

Dissociation
(Rate Limiting)

Py-AG10 Analog

Inhibited
Dissociation

Amyloid Fibrils
(Pathogenic)

Misfolding & Aggregation

Click to download full resolution via product page

Figure 2: Mechanism of Action.[3][1][2] The Py-AG10 analog binds to the T4 pocket, shifting the

equilibrium toward the stable tetramer and preventing dissociation into amyloidogenic

monomers.

Quality Control & Safety
NMR Validation:
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NMR (DMSO-

): Look for the Pyrazole -CH3 singlets (~2.1 ppm), the Linker -CH2- multiplets, and the
distinct Pyridine aromatic protons (coupling with Fluorine will split signals).[3][1][2]

NMR: Essential for confirming the presence of the fluorine atom on the pyridine ring
(typically -70 to -100 ppm depending on substitution).[3][1][2]

Safety Note: Fluorinated pyridines can be skin irritants.[3][1][2] Precursors like DIAD are

shock-sensitive and toxic.[3][1][2] All reactions involving CO gas (Carbonylation) must be

performed in a rated high-pressure facility.[3][1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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